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Compound of Interest

Compound Name: Fluorine dioxide

Cat. No.: B1201211 Get Quote

For distribution to qualified researchers, scientists, and drug development professionals only.

Unauthorized handling of this material can result in catastrophic incidents.

Executive Summary
Dioxygen difluoride (O₂F₂), colloquially known as "FOOF," is a compound of fluorine and

oxygen with exceptionally high oxidizing and fluorinating capabilities. It is a highly endothermic

and unstable substance that reacts explosively with a vast array of materials, even at cryogenic

temperatures.[1][2] Its extreme reactivity makes it one of the most hazardous known chemical

compounds, necessitating rigorous and specialized handling protocols. These application notes

provide a summary of its properties, hazards, and essential safety protocols for its use in a

controlled laboratory setting. All personnel must undergo extensive training on handling

cryogenic and hypergolic materials before attempting to work with dioxygen difluoride.

Physical and Chemical Properties
Dioxygen difluoride is an orange-yellow solid at low temperatures, melting to an orange-red

liquid.[1] It is notoriously unstable, decomposing into oxygen (O₂) and fluorine (F₂) gas. This

decomposition is rapid at temperatures approaching its boiling point and occurs even at -160°C

at a rate of 4% per day.[2] This inherent instability, combined with its ferocious reactivity,

underpins its extreme hazard profile.
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Property Value Source(s)

Molecular Formula O₂F₂ [3]

Molar Mass 69.996 g·mol⁻¹ [3]

Appearance
Orange-yellow solid, orange-

red liquid
[1][3]

Melting Point -163.45 °C (109.7 K) [1]

Boiling Point (extrapolated)
-57 °C (216 K) (decomposes

before boiling)
[1][3]

Density (at b.p.) 1.45 g/cm³ [3]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
+19.2 kJ/mol [3]

Decomposition Rate 4% per day at -160 °C (113 K) [2]

Known Hazards and Reactivity
The primary hazard of dioxygen difluoride is its extreme and often explosive reactivity. It is a

more potent oxidizing agent than elemental fluorine.

Explosive Decomposition: The molecule is endothermic, meaning its decomposition into O₂

and F₂ releases significant energy, which can trigger further, violent decomposition.[1] This

process can be initiated by slight temperature increases, physical shock, or contact with

incompatible materials.

Hypergolic Reactions: O₂F₂ reacts explosively with nearly all organic compounds, even at

cryogenic temperatures. It will ignite or explode on contact with substances like methane,

ethyl alcohol, acetone, and ammonia.[4]

Violent Reactions with Common Materials: It reacts vigorously or explosively with water (ice),

phosphorus, sulfur, and halogens.[1][4] It is capable of oxidizing materials that are typically

considered non-combustible.
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Toxicity of Compound and Byproducts: Dioxygen difluoride and its decomposition product,

fluorine, are highly toxic and corrosive to all tissues.[5] Inhalation can cause severe

respiratory damage, and contact with skin will result in severe chemical burns similar to

those from hydrofluoric acid.

Facility and Equipment Requirements
Handling dioxygen difluoride requires a specialized laboratory setup designed for high-hazard,

cryogenic, and fluorine chemistry.

Ventilation: All work must be conducted in a continuously monitored, well-ventilated area,

preferably within a gas cabinet or a specialized fume hood designed for explosive work.

Materials Compatibility: Glassware is strictly forbidden. All reaction vessels, tubing, and

transfer lines must be constructed from materials passivated for fluorine service, such as

specific fluoropolymers (e.g., Teflon®) or certain metal alloys (e.g., Monel, stainless steel)

that have been scrupulously cleaned and dried.

Cryogenic Capabilities: The laboratory must be equipped with reliable sources of cryogenic

coolants, such as liquid nitrogen, to maintain O₂F₂ below its decomposition temperature.[4]

Remote Operation: Whenever possible, equipment should be designed for remote operation

to minimize personnel exposure. This includes remote-controlled valves and barricades.

Monitoring: The work area must be equipped with fluorine gas sensors and oxygen monitors

to detect leaks and prevent asphyxiation hazards from cryogenic boil-off.

Experimental Protocols
The following sections outline the principles for handling dioxygen difluoride. These are not

exhaustive instructions but rather a framework for developing detailed, site-specific standard

operating procedures (SOPs).

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel involved in the handling of

dioxygen difluoride.
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Primary Protection:

Respiratory: A positive-pressure, self-contained breathing apparatus (SCBA) is required.

Body: A gas-tight chemical protective suit (Level A) is necessary to prevent any contact

with skin or inhalation of vapors.

Secondary Layer:

Cryogenic Protection: Insulated, loose-fitting cryogenic gloves and a cryogenic face shield

must be worn over the primary suit's gloves and facepiece when handling liquid cryogens

or cryogenically cooled equipment.[4][6]

Flame-Resistant Clothing: A flame-resistant lab coat or suit should be worn under the

chemical protective suit.

Synthesis and Handling Workflow
The synthesis of dioxygen difluoride, typically via electric discharge through an oxygen-fluorine

mixture or UV irradiation of the liquefied gases, must only be performed by experts in purpose-

built apparatus.

General Handling Principles:

Inert Atmosphere: All apparatus must be rigorously cleaned, dried, and purged with an inert

gas (e.g., nitrogen, argon) before introducing any reactants.

Passivation: The entire apparatus must be passivated with a low concentration of fluorine

gas to form a protective metal or polymer fluoride layer before the first use.

Cryogenic Temperatures: O₂F₂ must be maintained at or below liquid nitrogen temperature

(-196 °C) at all times to minimize decomposition.

Slow and Controlled Addition: All reagents must be added to O₂F₂ extremely slowly and in a

controlled manner, with continuous cooling and monitoring for any signs of an uncontrolled

reaction (e.g., temperature spikes, pressure changes).
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Use of Diluents: When used in reactions, O₂F₂ should be diluted in a suitable inert solvent,

such as perchloryl fluoride (ClO₃F), to moderate its reactivity. Note that even with solvents,

stability is low.[7]

Decontamination and Disposal
Decontamination and disposal must be approached with extreme caution, focusing on the

controlled decomposition of any residual O₂F₂.

Equipment Decontamination:

Cryogenic Purge: After the experiment, the reaction vessel should be maintained at

cryogenic temperatures and purged with a slow stream of inert gas to remove any volatile

residues.

Controlled Warming: The apparatus should be allowed to warm very slowly behind a blast

shield in a secured fume hood. This allows any remaining O₂F₂ to decompose into O₂ and

F₂.

Fluorine Scrubbing: The effluent gas stream from the decomposition must be passed through

a scrubber system to neutralize the highly toxic fluorine gas. A common industrial method

involves a two-stage scrubber: first with an alkaline solution (e.g., sodium hydroxide)

followed by a reducing agent solution (e.g., sodium thiosulfate) to handle any unreacted

fluorine.[8]

Spill Neutralization:

Minor Spills (Contained): In the event of a very small, contained spill within the primary

apparatus, the preferred method is controlled thermal decomposition as described above.

Direct application of neutralizing agents is likely to cause an explosion.

Major Spills: A major release of O₂F₂ is a catastrophic event. The only appropriate response

is to activate emergency alarms, evacuate all personnel to a safe distance, and notify the

appropriate emergency response team. Isolate the area for at least 100 meters in all

directions.[1][4]
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Risk Assessment and Handling Workflow
Pre-Experiment Phase

Execution Phase

Post-Experiment Phase

Propose Experiment
with O₂F₂

Conduct Thorough
Risk Assessment
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at Cryogenic Temperatures
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Caption: A logical workflow for the safe handling of dioxygen difluoride.

Decomposition Pathway of Dioxygen Difluoride
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Caption: The hazardous decomposition pathway of dioxygen difluoride.

Emergency Procedures
Immediate and correct response to an emergency is critical. All personnel must be trained on

these procedures.
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Personnel Exposure
Inhalation:

Immediately move the victim to fresh, uncontaminated air.

If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth

resuscitation.

Keep the victim warm and at rest.

Seek immediate, expert medical attention. Symptoms such as pulmonary edema can be

delayed for several hours.[6]

Skin Contact:

The primary chemical suit should prevent contact. If a breach is suspected, the victim

must be moved to a safe location for decontamination.

Immediately remove any contaminated clothing.

Flush the affected area with copious amounts of water for at least 15 minutes.[2]

After flushing, apply a 2.5% calcium gluconate gel to the affected area to neutralize

absorbed fluoride ions.

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the

upper and lower eyelids.

Seek immediate medical attention.

Fire and Explosion
Fire: Dioxygen difluoride itself does not burn but will violently accelerate the combustion of

other materials.
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Do NOT use water or CO₂ extinguishers, as O₂F₂ reacts explosively with water and can

react with other materials.

If a fire occurs in the vicinity, cool containers of O₂F₂ with a water spray from a safe,

protected distance to prevent rupture and explosion. Do not allow water to contact the

substance itself.[9]

Explosion: In the event of an explosion, evacuate the area immediately. Do not re-enter until

the area is assessed and cleared by a professional emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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